Cas no 654058-63-6 (1H-1,2,4-Triazole, 3-(methylthio)-5-(2-naphthalenyl)-)

• Product Name: 1H-1,2,4-Triazole, 3-(methylthio)-5-(2-naphthalenyl)-
• CAS No: 654058-63-6
• MF: C₁₃H₁₁N₃S
• MW: 241.311540842056
• CID: 1686184
• Update Time: 2024-09-03

1H-1,2,4-Triazole, 3-(methylthio)-5-(2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3-(methylthio)-5-(2-naphthalenyl)-
• 1H-1,2,4-Triazole, 5-(methylthio)-3-(2-naphthalenyl)-

• Inchi： 1S/C13H11N3S/c1-17-13-14-12(15-16-13)11-7-6-9-4-2-3-5-10(9)8-11/h2-8H,1H3,(H,14,15,16)
• InChI Key： KFEVKTZDFJJNPP-UHFFFAOYSA-N
• SMILES： N1C(SC)=NC(C2=CC=C3C(=C2)C=CC=C3)=N1

Computed Properties

• Exact Mass: 241.06753

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 497.6±28.0 °C(Predicted)
• PSA: 41.57
• pka: 8.92±0.40(Predicted)